Cas no 845289-06-7 (N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 845289-06-7
• MF: C₁₇H₂₆N₂O₄S
• MW: 354.464343547821
• CID: 5438006
• Update Time: 2025-09-27

N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C17H26N2O4S/c1-16(2)10-12(11-17(3,4)19-16)18-24(20,21)13-5-6-14-15(9-13)23-8-7-22-14/h5-6,9,12,18-19H,7-8,10-11H2,1-4H3
• InChI Key： NPULTDKLTRXXGG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3CC(C)(C)NC(C)(C)C3)(=O)=O)C=C2OCC1

Additional information on N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Introduction to N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 845289-06-7)

N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 845289-06-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tetramethylpiperidine moiety and a benzodioxine scaffold suggests a combination of steric hindrance and electronic properties that may contribute to its biological activity.

The tetramethylpiperidine group is known for its ability to enhance the metabolic stability of molecules by providing a bulky environment that shields reactive sites from enzymatic degradation. This characteristic is particularly valuable in drug design, where improving the half-life of a compound can lead to better therapeutic outcomes. Additionally, the benzodioxine scaffold is a well-documented pharmacophore that has been explored in various therapeutic contexts, including CNS disorders and anti-inflammatory applications.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways with high selectivity and efficacy. The combination of the tetramethylpiperidine and benzodioxine moieties in N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide presents an intriguing opportunity for such exploration. The sulfonamide functional group further enhances the molecule's potential by providing a site for hydrogen bonding interactions with biological targets.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tetramethylpiperidine group typically involves nucleophilic substitution or metal-catalyzed coupling reactions, while the formation of the benzodioxine core often relies on cyclization reactions. The sulfonamide moiety is typically introduced through reactions such as sulfonylation or oxidation followed by reduction.

The pharmacological profile of N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been the subject of several preliminary studies. These investigations have focused on its potential interactions with various biological targets, including enzymes and receptors relevant to neurological and inflammatory diseases. Preliminary data suggest that this compound exhibits promising activity in modulating these pathways without significant off-target effects.

The use of computational modeling has played a crucial role in understanding the binding mode and affinity of this compound towards its target proteins. Molecular docking studies have been employed to predict how N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide interacts with key enzymes such as kinases and proteases. These simulations have provided valuable insights into the structural requirements for optimal binding and have guided the design of analogs with enhanced potency.

In addition to computational studies, experimental validation has been conducted to confirm the biological activity of this compound. In vitro assays have demonstrated its ability to inhibit specific enzymatic activities relevant to disease pathways. Furthermore, cell-based assays have shown that N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide can modulate cellular processes associated with these pathways.

The potential therapeutic applications of N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

The development of novel drug candidates often involves iterative cycles of synthesis、testing、and refinement based on biological data. N-(>t=derivative exploration. As research progresses，the understanding ois compoun's mechanisof action will continue t expand，leading t new insights into disease pathophysiology and potential therapeutic strategies。

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